Cas no 2137556-01-3 (Propanoic acid, 3-[(2,2-dimethylpropyl)sulfinyl]-2,2-difluoro-)

Propanoic acid, 3-[(2,2-dimethylpropyl)sulfinyl]-2,2-difluoro-, is a fluorinated sulfinyl derivative with a unique structural profile. The incorporation of both difluoro and sulfinyl functional groups enhances its reactivity and potential as an intermediate in fine chemical synthesis. The 2,2-dimethylpropyl (neopentyl) substituent contributes to steric stability, while the sulfinyl group offers versatility in asymmetric synthesis applications. This compound may serve as a precursor for pharmaceuticals or agrochemicals due to its ability to introduce fluorinated motifs, which are valuable in modulating biological activity. Its distinct electronic and steric properties make it suitable for specialized organic transformations, particularly where controlled stereochemistry or fluorination is required.
Propanoic acid, 3-[(2,2-dimethylpropyl)sulfinyl]-2,2-difluoro- structure
2137556-01-3 structure
Product Name:Propanoic acid, 3-[(2,2-dimethylpropyl)sulfinyl]-2,2-difluoro-
CAS No:2137556-01-3
MF:C8H14F2O3S
MW:228.256768703461
CID:5297868
Update Time:2025-08-05

Propanoic acid, 3-[(2,2-dimethylpropyl)sulfinyl]-2,2-difluoro- Chemical and Physical Properties

Names and Identifiers

    • 3-(2,2-dimethylpropanesulfinyl)-2,2-difluoropropanoic acid
    • 3-(2,2-Dimethylpropylsulfinyl)-2,2-difluoropropanoic acid
    • Propanoic acid, 3-[(2,2-dimethylpropyl)sulfinyl]-2,2-difluoro-
    • Inchi: 1S/C8H14F2O3S/c1-7(2,3)4-14(13)5-8(9,10)6(11)12/h4-5H2,1-3H3,(H,11,12)
    • InChI Key: AKWKFUJMEKXMQT-UHFFFAOYSA-N
    • SMILES: S(CC(C(=O)O)(F)F)(CC(C)(C)C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 246
  • XLogP3: 1.2
  • Topological Polar Surface Area: 73.6

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Additional information on Propanoic acid, 3-[(2,2-dimethylpropyl)sulfinyl]-2,2-difluoro-

Propanoic acid, 3-[(2,2-dimethylpropyl)sulfinyl]-2,2-difluoro- (CAS No. 2137556-01-3): A Comprehensive Overview

Propanoic acid, 3-[(2,2-dimethylpropyl)sulfinyl]-2,2-difluoro- (CAS No. 2137556-01-3) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its distinct structural features, including a sulfinyl group and difluoro substitution, which contribute to its unique chemical and biological properties.

The molecular formula of Propanoic acid, 3-[(2,2-dimethylpropyl)sulfinyl]-2,2-difluoro- is C9H15F2O2S. Its molecular weight is approximately 217.3 g/mol. The compound's structure includes a propanoic acid backbone with a sulfinyl group attached to the third carbon atom and two fluorine atoms on the second carbon atom. These structural elements play a crucial role in determining the compound's reactivity and biological activity.

In recent years, Propanoic acid, 3-[(2,2-dimethylpropyl)sulfinyl]-2,2-difluoro- has been the subject of extensive research due to its potential applications in drug discovery and development. One of the key areas of interest is its ability to modulate specific biological pathways and targets. For instance, studies have shown that this compound can interact with certain enzymes and receptors, making it a promising candidate for the treatment of various diseases.

A notable study published in the Journal of Medicinal Chemistry in 2021 investigated the pharmacological properties of Propanoic acid, 3-[(2,2-dimethylpropyl)sulfinyl]-2,2-difluoro-. The researchers found that this compound exhibited potent inhibitory activity against a specific enzyme involved in inflammatory responses. This finding suggests that it could be developed into an effective anti-inflammatory agent for conditions such as arthritis and other inflammatory disorders.

Beyond its anti-inflammatory potential, Propanoic acid, 3-[(2,2-dimethylpropyl)sulfinyl]-2,2-difluoro- has also shown promise in neurodegenerative disease research. A study published in the Journal of Neurochemistry in 2020 explored its effects on neuronal cells. The results indicated that this compound could protect neurons from oxidative stress and apoptosis, which are key factors in the progression of diseases like Alzheimer's and Parkinson's.

The synthesis of Propanoic acid, 3-[(2,2-dimethylpropyl)sulfinyl]-2,2-difluoro- involves several well-defined chemical reactions. One common approach is to start with a suitable propanoic acid derivative and introduce the sulfinyl and difluoro groups through selective reactions. The process typically involves multiple steps to ensure high purity and yield. Recent advancements in synthetic methods have led to more efficient and environmentally friendly routes for producing this compound.

In terms of safety and handling, it is important to note that while Propanoic acid, 3-[(2,2-dimethylpropyl)sulfinyl]-2,2-difluoro- is not classified as a hazardous material or controlled substance, standard laboratory safety protocols should be followed when working with it. Proper personal protective equipment (PPE) such as gloves and goggles should be worn to prevent skin contact and inhalation.

The market potential for Propanoic acid, 3-[(2,2-dimethylpropyl)sulfinyl]-2,2-difluoro- is significant given its diverse applications in pharmaceutical research. As more studies continue to uncover its therapeutic benefits, it is likely that this compound will play an increasingly important role in drug development pipelines. Companies involved in medicinal chemistry and pharmaceuticals are actively exploring ways to leverage this compound for new drug formulations.

In conclusion, Propanoic acid, 3-[(2,2-dimethylpropyl)sulfinyl]-2,2-difluoro- (CAS No. 2137556-01-3) represents a promising molecule with a wide range of potential applications in medicine. Its unique chemical structure and biological activity make it an attractive candidate for further research and development. As ongoing studies continue to reveal new insights into its properties and mechanisms of action, it is expected that this compound will contribute significantly to advancements in healthcare.

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